methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate

• IUPAC Name: methyl 2-(4-methyl-2,5-dioxo-3H-1,4-benzodiazepin-1-yl)acetate
• InChI: InChI=1S/C13H14N2O4/c1-14-7-11(16)15(8-12(17)19-2)10-6-4-3-5-9(10)13(14)18/h3-6H,7-8H2,1-2H3
• InChI Key: WOPPTAVDQVQNFP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)N(C2=CC=CC=C2C1=O)CC(=O)OC
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

Methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate, also known as MMDA, is a chemical compound that is commonly used in scientific research. It is a member of the benzodiazepine family of compounds, which are known for their sedative and anxiolytic properties. MMDA is a relatively new compound, and its synthesis method, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments, are still being researched.

Mechanism of Action

The mechanism of action of methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate is not fully understood, but it is believed to act on the GABA-A receptor, which is a receptor for the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that is involved in the regulation of anxiety and other emotional states. By binding to the GABA-A receptor, methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate enhances the effects of GABA, leading to increased inhibition of neuronal activity and a reduction in anxiety and other emotional states.
Biochemical and physiological effects:
methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate has several biochemical and physiological effects, including sedation, anxiolysis, muscle relaxation, and anticonvulsant activity. It has also been shown to have analgesic properties, and it has been used in the treatment of chronic pain. methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate is metabolized in the liver, and its metabolites are excreted in the urine.

Advantages and Limitations for Lab Experiments

Methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate has several advantages for use in lab experiments, including its high potency and selectivity for the GABA-A receptor. It is also relatively easy to synthesize, and it is stable under a wide range of conditions. However, methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate is not without its limitations. It has a short half-life, which makes it difficult to use in long-term studies. It is also highly lipophilic, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate, including its use in the treatment of anxiety disorders and other psychiatric conditions. It may also have potential as a treatment for drug addiction and withdrawal. Further research is needed to fully understand the mechanism of action of methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate and its effects on the brain and other physiological systems.

Synthesis Methods

The synthesis of methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate is a complex process that involves several steps. The first step is the preparation of the starting material, which is 2-amino-5-methylbenzoic acid. This is achieved by the reaction of 2-nitro-5-methylbenzoic acid with tin and hydrochloric acid. The resulting product is then reduced using sodium borohydride to produce 2-amino-5-methylbenzoic acid.
The next step involves the reaction of 2-amino-5-methylbenzoic acid with N,N-dimethylformamide dimethyl acetal to produce the intermediate compound, which is then reacted with ethyl chloroformate to produce the final product, methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate.

Scientific Research Applications

Methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate has several applications in scientific research, including its use as a tool for studying the central nervous system. It has been shown to have anxiolytic and sedative properties, and it is commonly used to study the effects of benzodiazepines on the brain. methyl (4-methyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-yl)acetate has also been used in studies of drug addiction and withdrawal, as well as in studies of the effects of stress on the brain.